Cas no 649757-86-8 (1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-)
649757-86-8 structure
Product Name:1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-
CAS No:649757-86-8
MF:C22H26O2
MW:322.440646648407
CID:409961
PubChem ID:68743856
Update Time:2025-04-19
1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-[4-[2-[4-(2-methylpropanoyl)phenyl]ethyl]phenyl]propan-1-one
- 649757-86-8
- DTXSID50738947
- 1,1'-[Ethane-1,2-diyldi(4,1-phenylene)]bis(2-methylpropan-1-one)
- SCHEMBL3685675
- 1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-
-
- Inchi: 1S/C22H26O2/c1-15(2)21(23)19-11-7-17(8-12-19)5-6-18-9-13-20(14-10-18)22(24)16(3)4/h7-16H,5-6H2,1-4H3
- InChI Key: XNNBZJZLHOPMCV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)CCC1C=CC(=CC=1)C(C(C)C)=O)C(C)C
Computed Properties
- Exact Mass: 322.19338
- Monoisotopic Mass: 322.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
649757-86-8 (1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
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- 938-16-9(2,2-Dimethylpropiophenone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1671-77-8(4’-Methylvalerophenone)
- 37593-03-6(4'-Heptylacetophenone)
- 37593-05-8(4-n-Nonylacetophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
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